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Compound of Interest

Compound Name: 5-Phenylisatin

Cat. No.: B182446

An In-depth Technical Guide to the Discovery and Natural Sources of Isatin Compounds

Introduction

Isatin (1H-indole-2,3-dione) is a versatile endogenous heterocyclic compound first synthesized
in 1840. Possessing a unigue structure that includes an indole nucleus with keto and y-lactam
moieties, isatin serves as a valuable precursor in the synthesis of a wide array of
pharmacologically active compounds. Its derivatives have demonstrated a broad spectrum of
biological activities, including anticancer, antimicrobial, antiviral, and anticonvulsant properties.
Beyond its synthetic utility, isatin is a naturally occurring molecule, identified in various plant,
animal, and microbial species, and is also found in mammalian tissues and fluids as an
endogenous regulator. This technical guide provides a comprehensive overview of the
historical discovery of isatin, its diverse natural sources, quantitative data on its prevalence,
detailed experimental protocols for its isolation, and its primary biosynthetic pathways.

The Discovery of Isatin

The history of isatin begins not in nature, but in the laboratory. In 1840, Otto Linné Erdman and
Auguste Laurent first obtained this orange-red crystalline compound. Their pioneering work
involved the oxidation of indigo dye using nitric acid and chromic acids. This discovery
established isatin as a derivative of the indole structure and opened the door to over a century
of research into its chemistry and biological significance.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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